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Compound of Interest

Compound Name: CCT-251921

Cat. No.: B10788988

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide for the preparation and use of CCT-
251921 stock solutions for in vitro and in vivo experiments. CCT-251921 is a potent and
selective dual inhibitor of Cyclin-Dependent Kinase 8 (CDK8) and CDK19, crucial regulators of
gene transcription implicated in various cancers.[1][2][3] Adherence to these protocols is
essential for ensuring the accuracy and reproducibility of experimental results.

Quantitative Data Summary

A summary of the key quantitative data for CCT-251921 is provided in the table below for easy
reference.
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Property Value

Molecular Weight 410.90 g/mol [4]

Chemical Formula C21H23CIN6O[4][5]

CAS Number 1607837-31-9[4][5]
Appearance White to off-white solid[4]
Purity >98%

ICs0 (CDKB8) 2.3 nM[4][6]

ICs0 (CDK19) 2.6 nM[5][6]

Solubility in DMSO > 15 mg/mL (= 36.51 mM)[6]
Recommended Solvent Dimethyl sulfoxide (DMSO)
Storage (Solid) -20°C for up to 3 years|6]

] -20°C for up to 1 year or -80°C for up to 2
Storage (Stock Solution)
years[4]

Experimental Protocols
Preparation of a 10 mM CCT-251921 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of CCT-251921 in DMSO, a
common starting concentration for in vitro experiments.

Materials:

CCT-251921 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, DNase/RNase-free microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Water bath or heat block set to 60°C

Sonicator

Procedure:

Equilibrate: Allow the vial of CCT-251921 powder to reach room temperature before opening
to prevent condensation.

Weigh: Accurately weigh the desired amount of CCT-251921 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.11
mg of CCT-251921 (Mass = Molarity x Volume x Molecular Weight).

Dissolve: Add the appropriate volume of fresh, anhydrous DMSO to the CCT-251921
powder. For the example above, add 1 mL of DMSO.

Aid Dissolution: To ensure complete dissolution, vortex the solution vigorously. If necessary,
warm the solution to 60°C and sonicate until the solution is clear and all solid has dissolved.

[4]

Aliquot: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the
stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Store: Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-
term storage (up to 2 years).[4]

Note on DMSO: The use of newly opened, high-purity DMSO is crucial as hygroscopic DMSO

can significantly impact the solubility of the product.[4]

Preparation of Working Solutions for Cell-Based Assays

For cell-based experiments, the concentrated DMSO stock solution must be further diluted in

cell culture medium to the final desired concentration.

Procedure:
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e Thaw: Thaw a single aliquot of the 10 mM CCT-251921 stock solution at room temperature.

e Dilute: Perform a serial dilution of the stock solution in cell culture medium to achieve the
desired final concentration. For example, to achieve a 10 pM working solution, dilute the 10
mM stock solution 1:1000 in the culture medium.

 DMSO Concentration: Ensure the final concentration of DMSO in the cell culture medium
does not exceed 0.1% to avoid solvent-induced cytotoxicity.[6] If higher concentrations are
necessary, a vehicle control (medium with the same percentage of DMSO) must be included
in the experiment.

Visualizations
CCT-251921 Stock Solution Preparation Workflow

The following diagram illustrates the workflow for preparing a CCT-251921 stock solution.
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Caption: Workflow for preparing CCT-251921 stock solution.
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CCT-251921 Mechanism of Action: Inhibition of CDK8/19
Signaling

CCT-251921 exerts its effects by inhibiting the kinase activity of CDK8 and CDK19, which are
components of the Mediator complex.[2] This complex plays a critical role in regulating gene
transcription. Inhibition of CDK8/19 by CCT-251921 can modulate the WNT signaling pathway
and affect the phosphorylation of transcription factors like STAT1.[3][4]
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Caption: CCT-251921 inhibits CDK8/19, modulating WNT and STAT1 signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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